Cas no 1490729-96-8 (3-(4-bromo-3-fluorophenoxy)piperidine)

• Product Name: 3-(4-bromo-3-fluorophenoxy)piperidine
• CAS No: 1490729-96-8
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 6222858
• PubChem ID: 65203807
• Update Time: 2025-10-29

3-(4-bromo-3-fluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenoxy)piperidine
• AKOS014537890
• EN300-1912541
• CS-0304555
• 1490729-96-8

• Inchi： 1S/C11H13BrFNO/c12-10-4-3-8(6-11(10)13)15-9-2-1-5-14-7-9/h3-4,6,9,14H,1-2,5,7H2
• InChI Key： NYYJKQQVNFJMHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)OC1CNCCC1

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-bromo-3-fluorophenoxy)piperidine

Professional Introduction to Compound with CAS No. 1490729-96-8 and Product Name 3-(4-bromo-3-fluorophenoxy)piperidine

The compound with the CAS number 1490729-96-8 and the product name 3-(4-bromo-3-fluorophenoxy)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a piperidine ring and fluoro-bromo substituted aromatic moiety, make it a promising candidate for further exploration in various therapeutic areas.

Recent research in the domain of piperidine derivatives has highlighted their versatility as pharmacophores in the design of novel therapeutic agents. The 3-(4-bromo-3-fluorophenoxy)piperidine structure combines the advantageous properties of both the piperidine scaffold and the fluoro-bromo aromatic system, which are known for their ability to enhance binding affinity and metabolic stability. This combination has been strategically exploited in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is a well-documented motif in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Furthermore, the fluoro-bromo substituents on the aromatic ring can modulate electronic properties, influencing receptor binding interactions. Studies have shown that such modifications can lead to improved pharmacokinetic profiles, which is crucial for drug efficacy and patient compliance.

In addition to its potential in CNS applications, 3-(4-bromo-3-fluorophenoxy)piperidine has shown promise in combating infectious diseases. The structural features of this compound allow it to interact with biological targets involved in pathogen replication and host immune response. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize molecular structures for better therapeutic outcomes. This compound is being evaluated as a lead molecule for further derivatization to enhance its antimicrobial properties.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of a fluorine atom at the 3-position of the aromatic ring in 3-(4-bromo-3-fluorophenoxy)piperidine contributes to its metabolic stability and lipophilicity, which are critical factors for drug development. Fluorinated compounds often exhibit improved pharmacological properties, including increased bioavailability and prolonged half-life. This has led to an increased interest in fluorinated piperidine derivatives as potential drug candidates.

Moreover, the bromine substituent at the 4-position adds another layer of complexity to this molecule. Bromine atoms can participate in various chemical reactions, allowing for further functionalization and diversification of the compound library. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. Researchers are exploring different synthetic routes to introduce additional modifications while maintaining the core structural framework of 3-(4-bromo-3-fluorophenoxy)piperidine.

The synthesis of 3-(4-bromo-3-fluorophenoxy)piperidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

As research progresses, computational modeling plays an increasingly important role in guiding synthetic strategies and predicting biological activity. Molecular docking studies have been conducted using 3-(4-bromo-3-fluorophenoxy)piperidine as a template to identify potential binding interactions with target proteins. These simulations provide valuable insights into how structural modifications can influence drug efficacy, guiding experimental design and optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in specialty chemical synthesis and material science research. The ability to fine-tune electronic properties through halogen substitution opens up possibilities for developing novel materials with tailored functionalities.

In conclusion, 3-(4-bromo-3-fluorophenoxy)piperidine (CAS No. 1490729-96-8) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a promising candidate for further exploration. As research continues, this compound is likely to play a crucial role in the development of novel drugs targeting neurological disorders, infectious diseases, and other challenging medical conditions.